(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(naphthalen-2-yl)methanone

• IUPAC Name: [4-[3-(4-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-naphthalen-2-ylmethanone
• InChI: InChI=1S/C25H20FN7O/c26-20-7-9-21(10-8-20)33-24-22(29-30-33)23(27-16-28-24)31-11-13-32(14-12-31)25(34)19-6-5-17-3-1-2-4-18(17)15-19/h1-10,15-16H,11-14H2
• InChI Key: ARJJRWDACZYTSR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2N=NN3C4=CC=C(C=C4)F)C(=O)C5=CC6=CC=CC=C6C=C5
• Molecular Formula: C25H20FN7O
• Molecular Weight: 453.5 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves a multi-step reaction sequence. For instance, derivatives of the new ring system benzo pyrimido [1,2-d] [1,2,3]triazolo [1,5-a] [1,4]diazepinone have been synthesized through a three-step reaction sequence. An atom-economical, one-pot, three-step cascade process engaging five reactive centers has been performed for the synthesis of alicyclic derivatives of quinazolinotriazolobenzodiazepine.

Scientific Research Applications

Synthesis and Chemical Properties

• Compounds with structures incorporating elements such as naphthalene, piperazine, and triazolo[4,5-d]pyrimidin have been synthesized for various applications, including the exploration of their chemical properties and potential as intermediates in organic synthesis. For example, studies have involved the synthesis of compounds like pyrazolo[5,1-c]triazines and pyrazolo[1,5-a]pyrimidines, highlighting methods for constructing complex heterocyclic systems that may serve as building blocks for further chemical elaboration (Abdelhamid, Shokry, & Tawfiek, 2012).

Biological Activities

• Analogous compounds have been investigated for their biological activities, such as anticancer, antioxidant, and antimicrobial properties. For instance, derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide have shown significant antioxidant and anticancer activities, suggesting potential therapeutic applications for similar compounds (Tumosienė, Kantminienė, Klevinskas, Petrikaitė, Jonuškienė, & Mickevičius, 2020).

Molecular Interactions and Mechanisms

• Research on structurally related compounds includes studies on their interactions with biological targets, elucidating mechanisms of action that could inform drug design. For example, the design and synthesis of compounds targeting the P2X7 receptor have been reported, with implications for the development of treatments for mood disorders, showcasing how understanding the molecular interactions of such compounds can guide therapeutic innovation (Chrovian, Soyode-Johnson, Peterson, Gelin, Deng, Dvorak, Carruthers, Lord, Fraser, Aluisio, Coe, Scott, Koudriakova, Schoetens, Sepassi, Gallacher, Bhattacharya, & Letavic, 2018).

Chemical Sensors and Materials Science

• Some compounds within this chemical space have been explored for their utility in materials science, such as the development of fluorescent logic gates for potential applications in sensing and electronics. This demonstrates the versatility of these molecular frameworks in contributing to advances beyond pharmaceuticals (Gauci & Magri, 2022).

Future Directions

The future directions for research on this compound could involve further investigation into its potential biological activities, given the activities observed for similar compounds. For instance, similar compounds have shown inhibitory activity against CDK2, suggesting potential applications in cancer treatment.

Mechanism of Action

Target of Action

Compounds with a triazolopyrimidine core, like the one in (4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(naphthalen-2-yl)methanone, have been found to interact with various biological targets. For instance, some derivatives have shown inhibitory activity against certain enzymes .

Mode of Action

The interaction of these compounds with their targets often involves the formation of hydrogen bonds and hydrophobic interactions. The specific substituents on the triazolopyrimidine core, such as the fluorophenyl and naphthalen-2-yl groups, might enhance binding affinity and selectivity .

Biochemical Pathways

The exact pathways affected by this compound would depend on its specific targets. If it inhibits an enzyme, it could disrupt the biochemical pathway in which that enzyme is involved, potentially leading to various downstream effects .

Pharmacokinetics

Its pharmacokinetic profile would likely be influenced by factors such as its size, polarity, and the presence of specific functional groups .

Result of Action

The molecular and cellular effects of this compound would depend on its mode of action and the specific biochemical pathways it affects. For instance, if it inhibits a key enzyme in a cellular pathway, it could lead to changes in cell function or viability .

Action Environment

The action, efficacy, and stability of this compound could be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules. Its fluorophenyl and naphthalen-2-yl groups might enhance its stability and solubility, potentially influencing its bioavailability and activity .